Cas no 1115962-72-5 (2-Cyanopyrimidine-5-carboxylic Acid)

• Product Name: 2-Cyanopyrimidine-5-carboxylic Acid
• CAS No: 1115962-72-5
• MF: C₆H₃N₃O₂
• MW: 149.106920480728
• MDL: MFCD12755887
• CID: 2083778
• PubChem ID: 66616870
• Update Time: 2025-04-21

2-Cyanopyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyanopyrimidine-5-carboxylic Acid
• CS-0051916
• AKOS022181889
• MFCD12755887
• GZCITSSHGGYVFC-UHFFFAOYSA-N
• DB-122131
• SCHEMBL185724
• SY026718
• PB24031
• AS-34364
• 2-CYANOPYRIMIDINE-5-CARBOXYLICACID
• 1115962-72-5

• MDL： MFCD12755887
• Inchi： 1S/C6H3N3O2/c7-1-5-8-2-4(3-9-5)6(10)11/h2-3H,(H,10,11)
• InChI Key： GZCITSSHGGYVFC-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C#N)N=C1)=O

Computed Properties

• Exact Mass: 149.022526347g/mol
• Monoisotopic Mass: 149.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds